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Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176

Essential Safety and Handling Guide for 1,3-
Dichloro-2-methylpropane

This guide provides critical safety protocols and logistical plans for handling 1,3-Dichloro-2-
methylpropane (CAS No. 616-19-3). Given the limited availability of specific safety data for
this compound, the following recommendations are based on its known properties as a
flammable, chlorinated hydrocarbon and data from structurally similar chemicals. Researchers,
scientists, and drug development professionals must exercise extreme caution and consult the
supplier-specific Safety Data Sheet (SDS) before handling this chemical.

Chemical Properties and Hazards

1,3-Dichloro-2-methylpropane is a colorless, flammable liquid with a chloroform-like odor.[1] It
is classified as a hazardous substance that can have adverse effects on human health and the
environment.[1] Key known quantitative data is summarized below.
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Property Value

CAS Number 616-19-3

Molecular Formula CaHsCl2

Molecular Weight 127.01 g/mol

Flash Point 28°C

Boiling Point 122.28°C (estimate)
Vapor Pressure 9.15 mmHg at 25°C

Personal Protective Equipment (PPE) Recommendations

Proper selection and use of PPE are the primary defense against exposure to 1,3-Dichloro-2-
methylpropane. The following table outlines the recommended PPE based on general
knowledge of handling chlorinated hydrocarbons. For handling a structurally similar compound,
1,2-Dichloro-2-propanol, Viton® or Viton®/Butyl laminate gloves are recommended for the
highest level of protection, while standard nitrile and neoprene gloves offer poor to fair
resistance.[2]
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PPE Category

Specification

Rationale

Hand Protection

Viton® or Viton®/Butyl

laminate gloves.

Provides the highest level of
protection against chlorinated
hydrocarbons. Avoid nitrile and
neoprene for other than

incidental contact.[2]

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1

standards.

Protects against splashes and

vapors.[2]

Face Protection

Face shield worn over

chemical splash goggles.

Recommended when handling
larger quantities (>1 L) or
when there is a significant risk

of splashing.[2]

Body Protection

Flame-resistant lab coat.

Protects against splashes of
flammable liquid. A 100%
cotton lab coat may be a
suitable alternative for smaller

quantities.[3]

Footwear

Closed-toe, chemical-resistant

shoes.

Prevents exposure from spills.

[2]

Respiratory Protection

Work in a certified chemical

fume hood.

A fume hood is the primary
engineering control to prevent

the inhalation of vapors.[4]

Experimental Workflow for Handling 1,3-Dichloro-2-

methylpropane

The following diagram outlines the necessary steps for the safe handling of 1,3-Dichloro-2-

methylpropane in a laboratory setting. Adherence to this workflow is crucial to minimize risks.
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Experimental Workflow: Handling 1,3-Dichloro-2-methylpropane
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Caption: Workflow for the safe handling of 1,3-Dichloro-2-methylpropane.
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Operational Plan
Pre-Handling Preparations

Review Safety Data Sheet (SDS): Always consult the most recent SDS for 1,3-Dichloro-2-
methylpropane provided by your supplier before beginning any work.

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash
is at the appropriate working height.[4]

Assemble all Materials: Gather all necessary equipment, including the chemical, glassware,
and designated waste containers, and place them inside the fume hood.[4]

Don Appropriate PPE: Put on all required PPE as specified in the table above.

Prepare for Emergencies: Locate the nearest eyewash station, safety shower, and fire
extinguisher. Ensure a spill kit appropriate for flammable chlorinated hydrocarbons is readily
accessible.[2]

Handling Procedures

Work in a Ventilated Area: All work with 1,3-Dichloro-2-methylpropane must be conducted
in a certified chemical fume hood to prevent the accumulation of flammable and potentially
toxic vapors.[3]

Grounding and Bonding: When transferring from large containers (>4 L), ensure containers
are properly bonded and grounded to prevent static discharge, which can be an ignition
source.[4]

Avoid Ignition Sources: Keep the work area free of open flames, hot surfaces, and other
potential sources of ignition.[3][5] Use spark-free tools and explosion-proof equipment where
necessary.[6]

Container Handling: Keep containers tightly closed when not in use.[3] Use bottle carriers for
transporting glass containers.[4]

Post-Handling and Cleanup
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o PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of
disposable gloves as hazardous waste.[2]

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[2]

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical.

Disposal Plan

Proper disposal of 1,3-Dichloro-2-methylpropane and associated contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Designated Waste Container: Collect all 1,3-Dichloro-2-methylpropane waste in a
designated, properly labeled hazardous waste container.[2] The container should be made of
a chemically resistant material and have a secure, tight-fitting lid.

« Contaminated Materials: Any materials that come into contact with 1,3-Dichloro-2-
methylpropane, such as pipette tips, wipes, and disposable gloves, must also be disposed
of as hazardous waste in a sealed, labeled container.[2]

e Waste Disposal Method: Chlorinated hydrocarbon waste should be disposed of through a
licensed hazardous waste disposal company.[7][8] Incineration at high temperatures is a
common and effective method for the complete destruction of such compounds.[7][9][10] Do
not dispose of this chemical down the drain or in regular trash.

o Temporary Storage: Store the sealed hazardous waste container in a designated satellite
accumulation area within the laboratory, away from incompatible materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-3-dichloro-2-methylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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